Cas no 49594-30-1 (3-mercaptopropanesulphonic acid)

3-mercaptopropanesulphonic acid structure
49594-30-1 structure
Product Name:3-mercaptopropanesulphonic acid
CAS No:49594-30-1
MF:C3H8O3S2
MW:156.223818778992
CID:932504
PubChem ID:87206
Update Time:2025-04-19

3-mercaptopropanesulphonic acid Chemical and Physical Properties

Names and Identifiers

    • 3-mercaptopropanesulphonic acid
    • 3-sulfanylpropane-1-sulfonic acid
    • EINECS 256-393-6
    • TYH54NG95Y
    • EN300-7280337
    • 3-Mercapto-1-propanesulfonic acid
    • UNII-TYH54NG95Y
    • 3-Mercaptopropanesulfonic acid
    • SCHEMBL6041225
    • SCHEMBL185125
    • AKOS006227646
    • NS00006788
    • 3-mercaptopropylsulfonic acid
    • DTXSID5068499
    • 49594-30-1
    • 1-Propanesulfonic acid, 3-mercapto-
    • Q4634155
    • Inchi: 1S/C3H8O3S2/c4-8(5,6)3-1-2-7/h7H,1-3H2,(H,4,5,6)
    • InChI Key: OBDVFOBWBHMJDG-UHFFFAOYSA-N
    • SMILES: S(CCCS)(=O)(=O)O

Computed Properties

  • Exact Mass: 155.99148646g/mol
  • Monoisotopic Mass: 155.99148646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 63.8Ų

3-mercaptopropanesulphonic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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